Cas no 1806598-01-5 (1-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-2-one
• CAS No: 1806598-01-5
• MF: C₁₁H₁₁BrF₂O
• MW: 277.105249643326
• CID: 5005476
• Update Time: 2025-06-25

1-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O/c1-6-5-8(11(13)14)3-4-9(6)10(12)7(2)15/h3-5,10-11H,1-2H3
• InChI Key： JNMINASIHALXKU-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(F)F)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-2-one (CAS No. 1806598-01-5)

1-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-2-one, with the CAS number 1806598-01-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl ketones, characterized by a bromine substituent and a difluoromethyl group, which contribute to its unique reactivity and potential applications. Researchers are increasingly exploring its utility in the synthesis of bioactive molecules, particularly in the development of novel small-molecule inhibitors and intermediates for drug discovery.

The structural features of 1-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-2-one make it a valuable building block in organic synthesis. The presence of the bromine atom allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, which are pivotal in modern medicinal chemistry. Additionally, the difluoromethyl group enhances the compound's metabolic stability, a property highly sought after in the design of pharmaceutical candidates. This aligns with the growing demand for fluorinated compounds in the industry, as they often exhibit improved bioavailability and target selectivity.

In recent years, the compound has been studied for its potential role in addressing global health challenges, such as antimicrobial resistance and chronic diseases. Its structural motif is frequently explored in the context of enzyme inhibition, particularly for targets involved in inflammatory pathways and cancer progression. The integration of computational chemistry and AI-driven drug design has further accelerated the investigation of this molecule, as researchers leverage machine learning to predict its interactions with biological targets.

From an industrial perspective, 1-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-2-one is synthesized through multi-step processes involving halogenation and Friedel-Crafts acylation. Its production requires stringent quality control to ensure purity, as impurities can significantly impact downstream applications. The compound's stability under various conditions is also a critical factor, with studies focusing on optimizing storage and handling protocols to maintain its integrity.

The versatility of CAS No. 1806598-01-5 extends to material science, where it serves as a precursor for advanced polymeric materials and coatings. Its incorporation into polymer chains can impart desirable properties such as thermal resistance and chemical durability, making it relevant for high-performance applications. This aligns with the broader trend toward sustainable materials, as researchers seek eco-friendly alternatives with minimal environmental impact.

As the scientific community continues to explore the potential of 1-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-2-one, its role in green chemistry initiatives is also being evaluated. Efforts are underway to develop more efficient synthetic routes that reduce waste and energy consumption, reflecting the industry's commitment to sustainability. Furthermore, the compound's compatibility with flow chemistry techniques highlights its adaptability to modern manufacturing paradigms.

In conclusion, 1-Bromo-1-(4-(difluoromethyl)-2-methylphenyl)propan-2-one (CAS No. 1806598-01-5) represents a promising candidate for diverse applications, from pharmaceutical development to advanced materials. Its unique structural attributes and reactivity profile position it as a key player in addressing contemporary scientific and industrial challenges. Ongoing research will undoubtedly uncover new opportunities for this compound, solidifying its importance in the chemical innovation landscape.